Cas no 1864014-56-1 (tert-butyl N-(1-phenyl-1H-imidazol-5-yl)carbamate)

tert-butyl N-(1-phenyl-1H-imidazol-5-yl)carbamate structure
1864014-56-1 structure
Product Name:tert-butyl N-(1-phenyl-1H-imidazol-5-yl)carbamate
CAS No:1864014-56-1
MF:C14H17N3O2
MW:259.303683042526
CID:4624962
PubChem ID:121552251
Update Time:2025-07-25

tert-butyl N-(1-phenyl-1H-imidazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-(1-phenyl-1H-imidazol-5-yl)carbamate
    • tert-Butyl (1-phenyl-1H-imidazol-5-yl)carbamate
    • MFCD29033723
    • G66782
    • tert-butylN-(1-phenyl-1H-imidazol-5-yl)carbamate
    • SCHEMBL23320044
    • tert-butyl N-(3-phenylimidazol-4-yl)carbamate
    • AKOS033816239
    • EN300-107102
    • Z1413448449
    • 1864014-56-1
    • Inchi: 1S/C14H17N3O2/c1-14(2,3)19-13(18)16-12-9-15-10-17(12)11-7-5-4-6-8-11/h4-10H,1-3H3,(H,16,18)
    • InChI Key: IDSFPQBRGFSBLE-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1N(C2=CC=CC=C2)C=NC=1

Computed Properties

  • Exact Mass: 259.132076794g/mol
  • Monoisotopic Mass: 259.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 56.2Ų

tert-butyl N-(1-phenyl-1H-imidazol-5-yl)carbamate Pricemore >>

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